8-Nitro-4-oxo-4H-1-benzopyran-2-carboxamide

• Molecular Formula: C10H6N2O5
• Molecular Weight: 234.16 g/mol
• IUPAC Name: 8-nitro-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C10H6N2O5/c11-10(14)8-4-7(13)5-2-1-3-6(12(15)16)9(5)17-8/h1-4H,(H2,11,14)
• InChI Key: AIPZFOQVCBJUNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])OC(=CC2=O)C(=O)N

Description

8-Nitro-4-oxo-4H-1-benzopyran-2-carboxamide is a useful research compound. Its molecular formula is C10H6N2O5 and its molecular weight is 234.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Gas ammonia was bubbled for 30 minutes in a solution of ethyl 8-nitro-4-oxo-4H-benzopyran-2-carboxylate (2.109 g, 8.02 mmol) in anhydrous ethanol (50 ml) and anhydrous tetrahydrofuran (50 ml). After that the mixture was evaporated to dryness and the resulting solid residue was suspended in concentrated hydrochloric acid (20 ml) stirring at room temperature for 4 h. Then the mixture was diluted with water, the solid was recovered by filtration, washed repeatedly with water and dried under vacuum on phosphorous pentoxyde, to obtain 1.515 g of the title product (81% yield).